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Compound of Interest

Compound Name: H-D-Ser-OEt.HCI

Cat. No.: B613186

H-D-Ser-OEt.HCI, systematically named (R)-ethyl 2-amino-3-hydroxypropanoate
hydrochloride, is the ethyl ester hydrochloride salt of D-serine.[1] The presence of the ethyl
ester group serves to protect the carboxylic acid functionality of D-serine, while the
hydrochloride salt enhances its stability and solubility, particularly in aqueous solutions.[1][2]
This compound is typically a white crystalline powder and is highly soluble in water.[1][3]

Quantitative Data Summary

The key physicochemical properties of H-D-Ser-OEt.HCI are summarized in the table below for
easy reference and comparison.

Property Value References
Molecular Weight 169.61 g/mol [21[41[5]
Molecular Formula CsH12CINOs [1][2]

CAS Number 104055-46-1 [11[2][3][5]16]
Melting Point 95-107 °C [3]

Optical Rotation [a]D = +4 + 2° (c=2% in H20) [3]

Purity >99% [31[5]

Synthesis and Chemical Reactions
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The primary method for synthesizing H-D-Ser-OEt.HCI is through the esterification of D-serine.
This process is typically followed by the formation of the hydrochloride salt to improve the
compound's stability and handling characteristics.

General Synthesis Workflow

The synthesis of H-D-Ser-OEt.HCI involves a two-step process: esterification of D-serine with
ethanol in the presence of an acid catalyst, followed by the introduction of hydrochloric acid to
form the stable salt.
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Caption: General workflow for the synthesis of H-D-Ser-OEt.HCI.

Experimental Protocols

Representative Protocol for the Synthesis of H-D-Ser-OEt.HCI:
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This protocol is a representative method based on common laboratory practices for the
esterification of amino acids.

 Esterification:
o Suspend D-serine in anhydrous ethanol.
o Cool the suspension in an ice bath.

o Slowly add thionyl chloride (SOCI2) dropwise to the stirred suspension. The SOCI: reacts
with ethanol to form HCI in situ, which catalyzes the esterification.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir until the reaction is complete (monitored by TLC).

« |solation and Purification:
o Remove the solvent under reduced pressure to yield the crude product.

o The resulting solid can be purified by recrystallization from a suitable solvent system, such
as ethanol/ether, to obtain pure H-D-Ser-OEt.HCI as a white crystalline solid.

Applications in Research and Drug Development

H-D-Ser-OEt.HCI is a valuable compound with applications spanning peptide synthesis,
neuroscience, and medicinal chemistry.

Peptide Synthesis

The primary application of H-D-Ser-OEt.HCI is as a protected amino acid building block in
peptide synthesis.[2] The ethyl ester group protects the C-terminus of D-serine, allowing for the
controlled formation of peptide bonds at the N-terminus. This is particularly useful in Solid-
Phase Peptide Synthesis (SPPS).[2] The incorporation of D-amino acids like D-serine can
increase the proteolytic stability of synthetic peptides, a desirable characteristic for therapeutic
peptide development.[1]

Neuroscience Research
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As a derivative of D-serine, H-D-Ser-OEt.HCI is utilized in neuroscience research as a
modulator of N-methyl-D-aspartate (NMDA) receptors.[3][5][6] D-serine is a co-agonist at the
glycine site of the NMDA receptor, and its derivatives are important tools for studying synaptic
plasticity, cognitive function, and various neurological disorders.[1][3] The ethyl ester group can
enhance the cell permeability of D-serine, facilitating its delivery in experimental systems.

Signaling Pathway Modulation

H-D-Ser-OEt.HCI, by acting as a precursor to D-serine, can influence NMDA receptor-
mediated signaling pathways, which are crucial for learning and memory.
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Caption: Role of H-D-Ser-OEt.HCI in NMDA receptor signaling.

Conclusion

H-D-Ser-OEt.HCI is a chemically stable and versatile derivative of D-serine with significant
utility in both synthetic chemistry and the life sciences. Its well-defined properties make it a
reliable reagent for researchers. As a protected amino acid, it facilitates the synthesis of custom
peptides with enhanced stability. In neuroscience, it serves as a valuable tool for investigating
the complex roles of NMDA receptor signaling in health and disease, highlighting its potential in
the early stages of drug development for neurological and psychiatric conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Chemical Identity and Properties]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b613186#h-d-ser-oet-hcl-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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